Cas no 946302-13-2 (N-(2-carbamoylphenyl)-1-(4-fluorophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide)

• Product Name: N-(2-carbamoylphenyl)-1-(4-fluorophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide
• CAS No: 946302-13-2
• MF: C₂₀H₁₆FN₃O₃
• MW: 365.357748031616
• CID: 5506479
• Update Time: 2025-05-19

N-(2-carbamoylphenyl)-1-(4-fluorophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-carbamoylphenyl)-1-[(4-fluorophenyl)methyl]-2-oxopyridine-3-carboxamide
• N-(2-carbamoylphenyl)-1-(4-fluorophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide

• Inchi： 1S/C20H16FN3O3/c21-14-9-7-13(8-10-14)12-24-11-3-5-16(20(24)27)19(26)23-17-6-2-1-4-15(17)18(22)25/h1-11H,12H2,(H2,22,25)(H,23,26)
• InChI Key： YTDGWDANOSXIMR-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC2=CC=C(F)C=C2)C=CC=C1C(NC1=CC=CC=C1C(=O)N)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(2-carbamoylphenyl)-1-(4-fluorophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide

Compound with CAS No. 946302-13-2: N-(2-Carbamoylphenyl)-1-(4-Fluorophenyl)methyl-2-Oxo-1,2-Dihydropyridine-3-Carboxamide

The compound N-(2-carbamoylphenyl)-1-(4-fluorophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide (CAS No. 946302-13-2) represents a structurally complex organic molecule with significant potential in medicinal chemistry and pharmaceutical research. Its molecular framework integrates multiple pharmacologically relevant motifs, including a pyridone core, a carbamoyl-substituted aromatic ring, and a fluorinated phenyl group. These structural features collectively contribute to its unique physicochemical properties and potential biological activity.

At the heart of this molecule lies the pyridone ring system, specifically the dihydropyridine scaffold, which is well-established in drug discovery for its ability to modulate calcium channels and other ion transport mechanisms. The presence of the carboxamide group at the C(3) position of the pyridone ring introduces hydrogen-bonding capabilities, enhancing molecular interactions with target proteins. This structural element is often associated with improved solubility and metabolic stability in drug candidates.

The 4-fluorophenylmethyl substituent attached to the pyridone ring introduces a fluorinated aromatic moiety, a common strategy in modern drug design to enhance lipophilicity and metabolic resistance. Fluorination has been shown to significantly alter electronic properties of aromatic systems, often leading to improved binding affinities for biological targets. Recent studies on fluorinated heterocycles highlight their role in optimizing pharmacokinetic profiles while minimizing off-target effects.

Structurally, the N-(carbamoylphenyl) moiety represents another critical pharmacophore in this compound. The carbamoyl group (–CONH₂) is frequently observed in enzyme inhibitors and receptor ligands due to its ability to form stable interactions with active site residues. The phenolic ring bearing this functionality provides additional opportunities for π-stacking interactions or hydrogen bonding in biological contexts.

From a synthetic perspective, the construction of this molecule likely involves multistep organic transformations targeting the formation of both the pyridone core and its functionalized substituents. Modern synthetic strategies such as transition-metal-catalyzed cross-coupling reactions (e.g., Suzuki or Buchwald–Hartwig couplings) may be employed to introduce the fluorinated phenyl group efficiently. The carboxamide functionality could be introduced via amidation reactions using activated esters or acyl chlorides.

Recent advances in computational chemistry have enabled detailed molecular modeling studies on compounds containing similar structural elements. For instance, density functional theory (DFT) calculations on pyridone-based derivatives have revealed that electron-withdrawing substituents like fluorine atoms can significantly influence molecular conformation and reactivity patterns. These insights are crucial for optimizing lead compounds during drug development cycles.

In terms of biological activity, compounds containing both pyridone and carboxamide moieties have demonstrated diverse therapeutic potentials. A 2024 study published in *Journal of Medicinal Chemistry* reported that dihydropyridine derivatives with similar substitution patterns exhibited potent antiproliferative effects against cancer cell lines through modulation of mitochondrial function. Another investigation highlighted their role as selective inhibitors of protein kinases involved in neurodegenerative disorders.

The integration of multiple pharmacophores into a single scaffold makes this compound particularly interesting for multitarget drug design approaches. The combination of ion channel modulation capabilities from the pyridone core with enzyme inhibition potential from the carboxamide group suggests possible applications in treating complex diseases where multiple pathological pathways are involved.

From an analytical chemistry standpoint, characterization techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-resolution mass spectrometry (HRMS) would be essential for confirming the structure of this compound. The presence of both aromatic protons from phenolic rings and heteroatoms like nitrogen and oxygen would generate distinct spectral features aiding in structural elucidation.

In terms of environmental impact assessment, molecules containing fluorinated aromatics require careful evaluation due to their potential persistence characteristics. However, recent green chemistry initiatives have focused on developing biodegradable analogs while maintaining desired pharmacological properties through strategic modification of side chains rather than core structures.

The development pipeline for compounds like N-(carbamoylphenyl)-pyridine carboxamides typically follows established pharmaceutical research protocols involving high-throughput screening followed by structure–activity relationship (SAR) studies. Advanced techniques such as fragment-based drug discovery (FBDD) combined with X-ray crystallography are increasingly being used to accelerate lead optimization processes for such complex scaffolds.

Notably, recent clinical trials have demonstrated that structurally related compounds show promising safety profiles when administered at therapeutic doses. These findings suggest that careful optimization of substituent positions and electronic effects can yield compounds with favorable toxicity profiles while maintaining high efficacy levels against targeted disease mechanisms.

From an industrial production perspective, scalable synthesis routes are being developed using continuous flow chemistry methods that improve yield consistency while reducing solvent waste volumes compared to traditional batch processes used for similar heterocyclic systems.